2,2,4,7-tetramethyl-1-{[(1-methyl-1H-imidazol-2-yl)thio]acetyl}-1,2-dihydroquinoline

• IUPAC Name: 2-(1-methylimidazol-2-yl)sulfanyl-1-(2,2,4,7-tetramethylquinolin-1-yl)ethanone
• InChI: InChI=1S/C19H23N3OS/c1-13-6-7-15-14(2)11-19(3,4)22(16(15)10-13)17(23)12-24-18-20-8-9-21(18)5/h6-11H,12H2,1-5H3
• InChI Key: IZGOPRAATZNWCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CC(N2C(=O)CSC3=NC=CN3C)(C)C)C
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like 2,2,4,7-tetramethyl-1-{[(1-methyl-1H-imidazol-2-yl)thio]acetyl}-1,2-dihydroquinoline involves multi-component reactions and cyclo-condensation processes. For instance, the synthesis of similar imidazole and tetrahydroisoquinoline derivatives has been achieved using novel organocatalysts, highlighting the importance of refluxed conditions and the use of specific reagents like dihydroquinolines for efficient synthesis (Waheed et al., 2017).

Molecular Structure Analysis

The molecular structure of such compounds is often complex and requires detailed analysis. For example, the crystal structure of N-acetyl-1-aryl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives, a similar class of compounds, has been reported, providing insights into the arrangement of atoms and the stereochemistry involved in these molecules (Gao et al., 2006).

Chemical Reactions and Properties

Chemical reactions involving imidazole and tetrahydroisoquinoline derivatives often include acylation, nitration, and radical bromination. These processes can significantly alter the chemical properties of the molecules, leading to diverse derivatives with varying reactivities and functionalities (Deady & Devine, 2004).

Physical Properties Analysis

The physical properties of such compounds are determined by their molecular structure. Detailed studies, including X-ray diffraction and spectroscopy, can provide valuable information about their physical state, stability, and solubility (Maurin et al., 1996).

Scientific Research Applications

Synthesis of Tetrahydroquinoline Derivatives

Research has shown the successful synthesis and characterization of tetrahydroquinoline derivatives, which have been explored for their potential biological activities. For example, Asolkar et al. (2004) discovered a tetrahydroquinoline antibiotic from Janibacter limosus, highlighting the antibiotic potential of these compounds (Asolkar et al., 2004). Similarly, Khaligh (2014) developed an efficient synthesis method for polyhydroquinoline derivatives, suggesting their utility in various chemical and pharmaceutical applications (Khaligh, 2014).

Novel Organic Synthesis Methodologies

The research community has also focused on developing new methodologies for synthesizing these complex molecules. Fang et al. (2016) demonstrated a metal-free oxidative cross-dehydrogenative coupling method in aqueous media, providing a green chemistry approach to these compounds (Fang et al., 2016). This method signifies the importance of environmentally friendly processes in organic synthesis.

Pharmacological Potential

Studies have investigated the pharmacological implications of tetrahydroquinoline derivatives. For instance, Kalaria et al. (2014) synthesized polyhydroquinoline derivatives and evaluated them for antimalarial, antibacterial, and antitubercular activities, showcasing their potential as therapeutic agents (Kalaria et al., 2014). Another study by Mahmoud et al. (2018) focused on the antitumor evaluation of novel tetrahydrobenzo[4′,5′]thieno[3′,2′:5,6]pyrimido[1,2-b]isoquinoline derivatives, further illustrating the diverse biological activities of these compounds (Mahmoud et al., 2018).